Cas no 899733-95-0 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide
• CAS No: 899733-95-0
• MF: C₁₆H₂₃NO₄S
• MW: 325.423123598099
• CID: 5485840
• Update Time: 2025-10-24

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-3,4-dimethylbenzenesulfonamide
• N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C16H23NO4S/c1-12-5-6-15(9-13(12)2)22(18,19)17-10-14-11-20-16(21-14)7-3-4-8-16/h5-6,9,14,17H,3-4,7-8,10-11H2,1-2H3
• InChI Key： JRKFSILHEQGOTA-UHFFFAOYSA-N
• SMILES： C1(S(NCC2OC3(CCCC3)OC2)(=O)=O)=CC=C(C)C(C)=C1

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide: A Comprehensive Overview

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide, with the CAS number 899733-95-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonamide group with a spirocyclic dioxane moiety and a dimethylbenzene ring. The integration of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of this compound is intriguing. The sulfonamide group (-SO₂NH-) is attached to a 3,4-dimethylbenzene ring, which serves as the aromatic core of the molecule. The spirocyclic dioxane ring system introduces a rigid and cyclic ether structure, enhancing the compound's stability and solubility properties. Recent studies have highlighted the importance of spirocyclic systems in drug design due to their ability to mimic complex biological structures and improve pharmacokinetic profiles.

One of the most notable aspects of N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide is its potential in pharmaceutical applications. Researchers have explored its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The sulfonamide group is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets.

Recent advancements in synthetic chemistry have also focused on optimizing the synthesis of this compound. Traditional methods involved multi-step reactions with low yields, but modern techniques utilizing microwave-assisted synthesis and catalytic processes have significantly improved efficiency. These innovations have made the compound more accessible for large-scale production and research purposes.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various analytical techniques such as chromatography and spectroscopy. Additionally, studies on its thermal stability have shown that it retains its structural integrity under moderate heating conditions, which is advantageous for industrial applications.

The environmental impact of CAS No 899733-95-0 has also been a topic of interest. Research indicates that it degrades slowly under natural conditions, raising concerns about its persistence in ecosystems. However, ongoing studies aim to develop biodegradable analogs to mitigate potential environmental risks.

In conclusion, N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-3,4-dimethylbenzene-1-sulfonamide stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial settings. As advancements in synthetic methods and material science continue to evolve, this compound is expected to play an even more significant role in shaping future innovations.